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Compound of Interest

Compound Name: 2-Hydroxyplatyphyllide

Cat. No.: B149218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

natural compound 2-Hydroxyplatyphyllide, a sesquiterpenoid isolated from Ligularia dentata.

The information presented herein is intended to support research and development efforts in

natural product chemistry and drug discovery.

Mass Spectrometry (MS) Data
Electron Impact Mass Spectrometry (EIMS) analysis of 2-Hydroxyplatyphyllide reveals a

molecular ion peak and a characteristic base peak, providing key information about its

molecular weight and fragmentation pattern.

Ion m/z Description

[M]⁺ 230 Molecular Ion

[M-C₄H₆O]⁺ (tentative) 162 Base Peak

Reference:[1]

Infrared (IR) Spectroscopy Data
The infrared spectrum of 2-Hydroxyplatyphyllide, obtained using a potassium bromide (KBr)

pellet, displays characteristic absorption bands indicative of its principal functional groups.
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Wavenumber (cm⁻¹) Functional Group Assignment

3280 O-H stretching (hydroxyl group)

1735 C=O stretching (lactone)

1645 C=C stretching (alkene)

Reference:[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
Detailed ¹H and ¹³C NMR data for 2-Hydroxyplatyphyllide have not been fully reported in the

readily available scientific literature. The original isolation paper mentions that ¹³C NMR data is

available in "Table 2" of the publication, but this data is not widely accessible.[1] Further

investigation into specialized chemical databases or direct contact with the original authors

may be necessary to obtain this information.

Experimental Protocols
The spectroscopic data presented in this guide were obtained from the analysis of 2-
Hydroxyplatyphyllide isolated from the rhizomes of Ligularia dentata.[1]

General Instrumentation:

Mass Spectrometry: A JEOL JMS-D300 mass spectrometer was utilized for EIMS analysis.

[1]

Infrared Spectroscopy: IR spectra were recorded on a Hitachi 270-30 infrared

spectrophotometer.[1]

Nuclear Magnetic Resonance Spectroscopy: NMR spectra were obtained using a JEOL FX-

90Q spectrometer.[1]

Isolation and Purification: The isolation of 2-Hydroxyplatyphyllide from the plant material

typically involves extraction with a suitable solvent, followed by chromatographic separation
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techniques to yield the pure compound. The specific details of the extraction and purification

protocol for the cited data can be found in the original publication.[1]

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic analysis and structure

elucidation of a natural product like 2-Hydroxyplatyphyllide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://academic.oup.com/bcsj/article-pdf/63/8/2239/56215623/bcsj.63.2239.pdf
https://www.benchchem.com/product/b149218#spectroscopic-data-of-2-hydroxyplatyphyllide-nmr-ir-ms
https://www.benchchem.com/product/b149218#spectroscopic-data-of-2-hydroxyplatyphyllide-nmr-ir-ms
https://www.benchchem.com/product/b149218#spectroscopic-data-of-2-hydroxyplatyphyllide-nmr-ir-ms
https://www.benchchem.com/product/b149218#spectroscopic-data-of-2-hydroxyplatyphyllide-nmr-ir-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b149218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

